94-35-9

Styramate

In Stock

• CAS RN:
• 94-35-9

• Formula:
• C9H11NO3

• InChI:
• InChI=1S/C9H11NO3/c10-9(12)13-6-8(11)7-4-2-1-3-5-7/h1-5,8,11H,6H2,(H2,10,12)

• InChIKey:
• OCSOHUROTFFTFO-UHFFFAOYSA-N

• Styramate is a member of benzenes.

3-Ethylcyclopentene

• CAS RN:
• 694-35-9

• Formula:
• C7H12

• InChI:
• InChI=1S/C7H12/c1-2-7-5-3-4-6-7/h3,5,7H,2,4,6H2,1H3

• InChIKey:
• HICUGGYRYZOXJI-UHFFFAOYSA-N

• 3-Ethylcyclopentene is a useful research compound. Its molecular formula is C7H12 and its molecular weight is 96.17 g/mol. The purity is usually 95%.

2-(1,3-benzodioxol-5-ylcarbonyl)-N-cyclohexylhydrazinecarboxamide

In Stock

• CAS RN:
• 5694-35-9

• Formula:
• C15H19N3O4

• InChI:
• InChI=1S/C15H19N3O4/c19-14(10-6-7-12-13(8-10)22-9-21-12)17-18-15(20)16-11-4-2-1-3-5-11/h6-8,11H,1-5,9H2,(H,17,19)(H2,16,18,20)

• InChIKey:
• UDKMXNMQBLVJFD-UHFFFAOYSA-N

• 2-(1,3-benzodioxol-5-ylcarbonyl)-N-cyclohexylhydrazinecarboxamide is a useful research compound. Its molecular formula is C15H19N3O4 and its molecular weight is 305.33 g/mol. The purity is usually 95%.

1-Phenyl-5-tetrahydropyranyloxypent-1-yne

• CAS RN:
• 92994-35-9

• Formula:
• C16H20O2

• InChI:
• InChI=1S/C16H20O2/c1-3-9-15(10-4-1)11-5-2-7-13-17-16-12-6-8-14-18-16/h1,3-4,9-10,16H,2,6-8,12-14H2

• InChIKey:
• JACHKAQOIWTEEV-UHFFFAOYSA-N

• 1-Phenyl-5-tetrahydropyranyloxypent-1-yne is a useful research compound. Its molecular formula is C16H20O2 and its molecular weight is 244.33 g/mol. The purity is usually 95%.

Ethyl 2-(2,4,5-trioxoimidazolidin-1-yl)acetate

In Stock

• CAS RN:
• 89694-35-9

• Formula:
• C7H8N2O5

• InChI:
• InChI=1S/C7H8N2O5/c1-2-14-4(10)3-9-6(12)5(11)8-7(9)13/h2-3H2,1H3,(H,8,11,13)

• InChIKey:
• AGEBXKKZQBCBAA-UHFFFAOYSA-N

• Ethyl 2-(2,4,5-trioxoimidazolidin-1-yl)acetate is a useful research compound. Its molecular formula is C7H8N2O5 and its molecular weight is 200.15 g/mol. The purity is usually 95%.

2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide

In Stock

• CAS RN:
• 872594-35-9

• Formula:
• C20H14ClF3N6O3

• InChI:
• InChI=1S/C20H14ClF3N6O3/c1-11-2-5-13(8-15(11)21)30-18-17(27-28-30)19(32)29(10-25-18)9-16(31)26-12-3-6-14(7-4-12)33-20(22,23)24/h2-8,10H,9H2,1H3,(H,26,31)

• InChIKey:
• IUFSRAIWRPIDFN-UHFFFAOYSA-N

• 2-(3-(3-chloro-4-methylphenyl)-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-(trifluoromethoxy)phenyl)acetamide is a useful research compound. Its molecular formula is C20H14ClF3N6O3 and its molecular weight is 478.82. The purity is usually 95%.

6-Methyl-2-(methylsulfonyl)-1,3-benzoxazole

• CAS RN:
• 791594-35-9

• Formula:
• C9H9NO3S

• InChI:
• InChI=1S/C9H9NO3S/c1-6-3-4-7-8(5-6)13-9(10-7)14(2,11)12/h3-5H,1-2H3

• InChIKey:
• VDBCLRHHWCDXKG-UHFFFAOYSA-N

• 6-Methyl-2-(methylsulfonyl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C9H9NO3S and its molecular weight is 211.24 g/mol. The purity is usually 95%.

N-[2-[6-[(3-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide

In Stock

• CAS RN:
• 872994-35-9

• Formula:
• C22H21N5OS

• InChI:
• InChI=1S/C22H21N5OS/c1-16-6-5-7-17(14-16)15-29-21-11-10-19-24-25-20(27(19)26-21)12-13-23-22(28)18-8-3-2-4-9-18/h2-11,14H,12-13,15H2,1H3,(H,23,28)

• InChIKey:
• CWZQEJKZXHYYJP-UHFFFAOYSA-N

• N-[2-[6-[(3-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]benzamide is a useful research compound. Its molecular formula is C22H21N5OS and its molecular weight is 403.5. The purity is usually 95%.

tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylcarbamate

In Stock

• CAS RN:
• 330794-35-9

• Formula:
• C18H28BNO4

• InChI:
• InChI=1S/C18H28BNO4/c1-16(2,3)22-15(21)20-12-13-8-10-14(11-9-13)19-23-17(4,5)18(6,7)24-19/h8-11H,12H2,1-7H3,(H,20,21)

• InChIKey:
• CUDCEJRRWNIPDL-UHFFFAOYSA-N

• Tert-Butyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzylcarbamate is a useful research compound. Its molecular formula is C18H28BNO4 and its molecular weight is 333.2 g/mol. The purity is usually 95%.

3-(1H-pyrrol-2-yl)-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1174894-35-9

• Formula:
• C7H8N4

• InChI:
• InChI=1S/C7H8N4/c8-7-4-6(10-11-7)5-2-1-3-9-5/h1-4,9H,(H3,8,10,11)

• InChIKey:
• SRVDLLRWMJNCFU-UHFFFAOYSA-N

• 3-(1H-pyrrol-2-yl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C7H8N4 and its molecular weight is 148.169. The purity is usually 95%.

2-(3-Thiophen-3-ylpyrrolidin-1-yl)-1,3-benzoxazole

Usually In Stock

• CAS RN:
• 2379994-35-9

• Formula:
• C15H14N2OS

• InChI:
• InChI=1S/C15H14N2OS/c1-2-4-14-13(3-1)16-15(18-14)17-7-5-11(9-17)12-6-8-19-10-12/h1-4,6,8,10-11H,5,7,9H2

• InChIKey:
• PWFPZPGIIXLTDO-UHFFFAOYSA-N

• 2-(3-Thiophen-3-ylpyrrolidin-1-yl)-1,3-benzoxazole is a useful research compound. Its molecular formula is C15H14N2OS and its molecular weight is 270.35. The purity is usually 95%.

N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-2-(5-fluoro-1,2-benzoxazol-3-yl)acetamide;hydrochloride

In Stock

• CAS RN:
• 2418594-35-9

• Formula:
• C18H17ClFN3O2

• InChI:
• InChI=1S/C18H16FN3O2.ClH/c19-11-5-6-16-13(8-11)14(22-24-16)9-17(23)21-15-7-10-3-1-2-4-12(10)18(15)20;/h1-6,8,15,18H,7,9,20H2,(H,21,23);1H/t15-,18-;/m1./s1

• InChIKey:
• RKEPHRPVPQUJES-KQKCUOLZSA-N

• N-[(1R,2R)-1-Amino-2,3-dihydro-1H-inden-2-yl]-2-(5-fluoro-1,2-benzoxazol-3-yl)acetamide;hydrochloride is a useful research compound. Its molecular formula is C18H17ClFN3O2 and its molecular weight is 361.8. The purity is usually 95%.